Cas no 113984-67-1 (5-(tert-Butyldimethylsilyloxy)-2-fluorobenzaldehyde)

• Product Name: 5-(tert-Butyldimethylsilyloxy)-2-fluorobenzaldehyde
• CAS No: 113984-67-1
• MF: C₁₃H₁₉FO₂Si
• MW: 254.372668504715
• MDL: MFCD17676576
• CID: 2878818
• PubChem ID: 13861695
• Update Time: 2025-06-09

5-(tert-Butyldimethylsilyloxy)-2-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(tert-butyl-dimethyl-silanyloxy)-2-fluoro-benzaldehyde
• Benzaldehyde, 5-[[(1,1-diMethylethyl)diMethylsilyl]oxy]-2-fluoro-
• 5-[(tert-butyldiMethylsilyl)oxy]-2- fluorobenzaldehyde
• 5-(tert-Butyldimethylsilyloxy)-2-fluorobenzaldehyde
• CS-0191860
• SCHEMBL1620647
• AKOS015890878
• F14407
• PS-11116
• 113984-67-1
• 5-((tert-Butyldimethylsilyl)oxy)-2-fluorobenzaldehyde
• 5-[(Tert-Butyldimethylsilanyl)oxy]-2-fluorobenzaldehyde
• LCRGCKGCZUAUDG-UHFFFAOYSA-N
• DB-113422
• 5-[tert-butyl(dimethyl)silyl]oxy-2-fluorobenzaldehyde
• MFCD17676576
• 5-[(TERT-BUTYLDIMETHYLSILYL)OXY]-2-FLUOROBENZALDEHYDE

• MDL： MFCD17676576
• Inchi： 1S/C13H19FO2Si/c1-13(2,3)17(4,5)16-11-6-7-12(14)10(8-11)9-15/h6-9H,1-5H3
• InChI Key： LCRGCKGCZUAUDG-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1C=CC(=C(C=O)C=1)F

Computed Properties

• Exact Mass: 254.11383454g/mol
• Monoisotopic Mass: 254.11383454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Additional information on 5-(tert-Butyldimethylsilyloxy)-2-fluorobenzaldehyde

Research Brief on 5-(tert-Butyldimethylsilyloxy)-2-fluorobenzaldehyde (CAS: 113984-67-1) in Chemical Biology and Pharmaceutical Applications

5-(tert-Butyldimethylsilyloxy)-2-fluorobenzaldehyde (CAS: 113984-67-1) is a fluorinated aromatic aldehyde derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications as a synthetic intermediate. This compound features a tert-butyldimethylsilyl (TBS) protecting group and a fluorine substituent, which enhance its stability and reactivity in organic transformations. Recent studies have explored its utility in the synthesis of bioactive molecules, including kinase inhibitors, fluorescent probes, and other pharmacologically relevant compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 5-(tert-Butyldimethylsilyloxy)-2-fluorobenzaldehyde as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The fluorine atom at the 2-position was found to improve binding affinity by forming hydrogen bonds with the target protein, while the TBS group facilitated selective deprotection during multi-step synthesis. The resulting inhibitors demonstrated nanomolar potency in preclinical models of autoimmune diseases.

Another notable application was reported in ACS Chemical Biology, where this compound served as a precursor for developing fluorogenic probes targeting β-amyloid aggregates in Alzheimer's disease research. The aldehyde functionality allowed for efficient conjugation with hydrazine-based detection moieties, yielding probes with high specificity and signal-to-noise ratios in live-cell imaging.

Recent advances in synthetic methodologies have also highlighted the role of 113984-67-1 in transition-metal-catalyzed cross-coupling reactions. A 2024 Organic Letters publication demonstrated its effectiveness in Suzuki-Miyaura couplings with boronic acids, enabling the rapid assembly of diverse biaryl scaffolds for drug discovery libraries. The TBS group proved compatible with palladium catalysts, offering advantages over traditional protecting groups in terms of orthogonal deprotection strategies.

From a safety and pharmacokinetic perspective, studies have characterized the metabolic stability of derivatives stemming from this building block. The fluorine substitution was shown to reduce cytochrome P450-mediated oxidation in hepatic microsome assays, suggesting improved metabolic profiles for candidate compounds. However, researchers note that the TBS group may require optimization for specific applications due to potential steric effects on target engagement.

Ongoing research directions include exploring this compound's utility in PROTAC (proteolysis targeting chimera) development and as a starting material for radiofluorination in PET tracer synthesis. Its unique combination of fluorine chemistry and protecting group versatility positions 5-(tert-Butyldimethylsilyloxy)-2-fluorobenzaldehyde as a valuable tool in modern medicinal chemistry workflows.